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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known oxidation states of

titanium bromide, focusing on their chemical and physical properties, synthesis protocols, and

relevant applications in research and development. Titanium bromides, existing primarily in the

+2, +3, and +4 oxidation states, are versatile inorganic compounds with significant applications

in catalysis and materials science.

Core Properties of Titanium Bromides
The distinct oxidation states of titanium give rise to a series of bromide compounds with unique

characteristics. A summary of their key physical and chemical properties is presented below.

Table 1: Physical and Chemical Properties of Titanium
Bromides

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13741411?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Titanium(II)
Bromide (TiBr₂)

Titanium(III)
Bromide (TiBr₃)

Titanium(IV)
Bromide (TiBr₄)

CAS Number 13783-04-5[1] 13135-31-4[2] 7789-68-6[3]

Molecular Formula TiBr₂ TiBr₃ TiBr₄

Molar Mass ( g/mol ) 207.68[4][5] 287.58[6] 367.48[3]

Appearance
Black micaceous

solid[4]

Blue-black

paramagnetic solid

with a reddish

reflection[2]

Orange-brown

hygroscopic

crystals[7]

Oxidation State of Ti +2 +3[8] +4[9]

Melting Point (°C)
~500 (decomposes)

[10]
400 (decomposes)[11] 38-40[7][12]

Boiling Point (°C) N/A N/A 230[7][12]

Density (g/cm³) 4.41[4] ~4.2 3.25[7][12]

Crystal Structure
Cadmium Iodide

structure[4]
Hexagonal[11]

Cubic, Space group

Pa3[7][13]

Coordination

Geometry of Ti
Octahedral[4] Octahedral[2] Tetrahedral[7][9]

Solubility
Soluble in water,

evolving H₂[14]

Soluble in donor

solvents like pyridine

and nitriles[2]

Soluble in

chlorocarbons and

benzene; hydrolyzes

in water[7]

Magnetic Properties Paramagnetic Paramagnetic[2] Diamagnetic[7]

Table 2: Thermodynamic Data for Titanium Bromides
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Compound

Standard Molar
Enthalpy of
Formation (ΔfH⁰)
(kJ/mol)

Standard Molar
Entropy (S⁰)
(J/mol·K)

Molar Heat
Capacity (Cp)
(J/mol·K)

TiBr₂ (s) -396.2[10] 109[10]
75.28 (at 298.15 K)

[15]

TiBr₃ (s) -548.5[11] 176.6[11]
101.7 (at 298.15 K)

[11]

TiBr₄ (s) -619.2[16] 247.3[16] 140.6[16]

Synthesis and Interconversion of Titanium
Bromides
The various oxidation states of titanium bromide are accessible through several synthetic

routes, and they can be interconverted under specific reaction conditions.
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Synthesis and Interconversion of Titanium Bromides
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Caption: Synthetic pathways and reactions of titanium bromides.

Experimental Protocols
Synthesis of Titanium(II) Bromide (TiBr₂)
Titanium(II) bromide is typically synthesized by the direct reaction of elemental titanium with

bromine.[4]
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Reaction: Ti + Br₂ → TiBr₂

Methodology: This reaction is generally carried out at elevated temperatures in a sealed,

evacuated quartz tube to prevent oxidation of the titanium(II) product. Stoichiometric

amounts of high-purity titanium powder or sponge and bromine are used. The reaction is

highly exothermic and should be conducted with appropriate safety precautions.

Synthesis of Titanium(III) Bromide (TiBr₃)
Two primary methods are employed for the synthesis of titanium(III) bromide.[2]

Reduction of Titanium(IV) Bromide with Hydrogen:

Reaction: 2TiBr₄ + H₂ → 2TiBr₃ + 2HBr[2][11]

Methodology: Anhydrous titanium(IV) bromide is heated in a stream of dry hydrogen gas.

The reaction is typically performed in a tube furnace at elevated temperatures. The

progress of the reaction can be monitored by the evolution of hydrogen bromide gas. The

resulting TiBr₃ is a non-volatile solid, while any unreacted TiBr₄ can be removed by

sublimation. An improved apparatus for this type of reduction of titanium tetrahalides

involves the use of a hot tungsten filament to facilitate the reaction between the refluxing

tetrahalide vapor and hydrogen.[17]

Comproportionation of Titanium Metal and Titanium(IV) Bromide:

Reaction: Ti + 3TiBr₄ → 4TiBr₃[2]

Methodology: This reaction involves heating a stoichiometric mixture of titanium metal and

titanium(IV) bromide in a sealed, inert atmosphere or under vacuum. The reaction

proceeds to yield the titanium(III) species.

Synthesis of Titanium(IV) Bromide (TiBr₄)
Titanium(IV) bromide can be prepared through several routes.[7][18]

Direct Bromination of Titanium Dioxide and Carbon:

Reaction: TiO₂ + 2C + 2Br₂ → TiBr₄ + 2CO[16]
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Methodology: This method, analogous to the Kroll process for TiCl₄, involves passing

bromine vapor over a heated mixture of titanium dioxide and carbon. The volatile TiBr₄ is

then collected by condensation.

Halogen Exchange with Titanium(IV) Chloride:

Reaction: TiCl₄ + 4HBr → TiBr₄ + 4HCl

Methodology: Dry hydrogen bromide gas is bubbled through a solution of titanium(IV)

chloride, often in a non-polar solvent like benzene, at reduced temperatures (e.g., 0°C).

[19] The reaction mixture changes color from colorless to red. The solvent and the

resulting TiBr₄ are then separated by distillation.[19] The fraction boiling between 229°C

and 232°C is collected.[19]

Applications in Research and Drug Development
While direct applications of titanium bromides in pharmaceuticals are not widespread, their

roles as catalysts and precursors in organic synthesis are highly relevant to the drug

development industry.

Lewis Acid Catalysis: Titanium(IV) bromide is a strong Lewis acid and is used to catalyze a

variety of organic reactions.[18][20] These include aldol reactions, Diels-Alder reactions, and

Friedel-Crafts acylations, which are fundamental transformations in the synthesis of complex

organic molecules, including active pharmaceutical ingredients (APIs). For instance, TiBr₄

can be employed as a catalyst in the Baylis-Hillman reaction to form α-bromomethylene

aldols.

Precursor for Organometallic Reagents: Titanium bromides can serve as precursors for the

synthesis of organotitanium reagents. These reagents are valuable in carbon-carbon bond

formation and other selective transformations in organic synthesis.

Materials Science: Titanium bromides are used in the production of titanium-based materials.

[20] In the context of drug delivery and medical devices, titanium and its compounds,

particularly TiO₂, are extensively researched for their biocompatibility and use in implants

and drug-eluting coatings.[21] While not a direct application of the bromides themselves,

they can be precursors in the synthesis of these advanced materials. There is also growing
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interest in the antimicrobial properties of titanium(IV) complexes for potential therapeutic

applications.[22]

In summary, the titanium bromides are a family of inorganic compounds with a rich chemistry

stemming from the multiple oxidation states of titanium. Their synthesis and handling require

expertise in air-sensitive techniques, but their utility as reagents and catalysts in organic and

materials chemistry makes them valuable tools for researchers in diverse scientific fields,

including those focused on the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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